Cas no 1779900-81-0 (tert-butyl N-[2-(3-methylphenyl)piperidin-4-yl]carbamate)

• Product Name: tert-butyl N-[2-(3-methylphenyl)piperidin-4-yl]carbamate
• CAS No: 1779900-81-0
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 5756405
• PubChem ID: 84814851
• Update Time: 2025-05-27

tert-butyl N-[2-(3-methylphenyl)piperidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1779900-81-0
• EN300-704955
• tert-butyl N-[2-(3-methylphenyl)piperidin-4-yl]carbamate

• Inchi： 1S/C17H26N2O2/c1-12-6-5-7-13(10-12)15-11-14(8-9-18-15)19-16(20)21-17(2,3)4/h5-7,10,14-15,18H,8-9,11H2,1-4H3,(H,19,20)
• InChI Key： FXSCSPYILIAAKQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCNC(C2C=CC=C(C)C=2)C1)=O

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-[2-(3-methylphenyl)piperidin-4-yl]carbamate

Comprehensive Overview of tert-butyl N-[2-(3-methylphenyl)piperidin-4-yl]carbamate (CAS No. 1779900-81-0)

tert-butyl N-[2-(3-methylphenyl)piperidin-4-yl]carbamate, with the CAS number 1779900-81-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery and development. The presence of both a tert-butyl carbamate group and a 3-methylphenyl moiety makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for piperidine-based compounds has surged due to their role in designing central nervous system (CNS) therapeutics. Researchers are particularly interested in tert-butyl N-[2-(3-methylphenyl)piperidin-4-yl]carbamate because of its potential as a building block for neuroactive drugs. Its structural features allow for modifications that can enhance blood-brain barrier permeability, a critical factor in CNS drug development.

The synthesis of CAS 1779900-81-0 involves multi-step organic reactions, including Boc protection and piperidine ring functionalization. These processes are optimized to achieve high yields and purity, which are essential for pharmaceutical applications. The compound's molecular weight and solubility properties make it suitable for various formulation studies, further increasing its utility in preclinical research.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for such intermediates. tert-butyl N-[2-(3-methylphenyl)piperidin-4-yl]carbamate is no exception, with researchers investigating green chemistry approaches to reduce environmental impact. This aligns with the broader industry shift toward eco-friendly pharmaceutical manufacturing, a topic frequently searched by professionals and academics alike.

Another area of interest is the compound's potential role in precision medicine. With the rise of personalized therapies, there is a growing need for tailored intermediates like CAS 1779900-81-0 that can be customized for specific patient populations. This has led to increased inquiries about its structure-activity relationships (SAR) and mechanistic studies in online databases and forums.

From a commercial perspective, tert-butyl N-[2-(3-methylphenyl)piperidin-4-yl]carbamate is available through specialized chemical suppliers and contract research organizations (CROs). Its pricing and availability are often discussed in industry reports, reflecting its niche but growing market. Researchers frequently search for bulk synthesis options and analytical data to support their projects.

In summary, tert-butyl N-[2-(3-methylphenyl)piperidin-4-yl]carbamate (CAS No. 1779900-81-0) is a promising compound with multifaceted applications in drug discovery and medicinal chemistry. Its relevance to CNS therapeutics, sustainable synthesis, and precision medicine makes it a subject of ongoing research and discussion. As the scientific community continues to explore its potential, this compound is likely to remain a key player in advancing pharmaceutical innovation.